Cas no 81246-35-7 ((5-Nitro-1H-imidazol-4-yl)methanol)

(5-Nitro-1H-imidazol-4-yl)methanol structure
81246-35-7 structure
Product Name:(5-Nitro-1H-imidazol-4-yl)methanol
CAS No:81246-35-7
MF:C4H5N3O3
MW:143.100800275803
CID:708026
PubChem ID:86316542
Update Time:2025-04-19

(5-Nitro-1H-imidazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Nitro-1H-imidazol-4-yl)methanol
    • (4-Nitro-1H-imidazol-5-yl)methanol
    • 1H-Imidazole-4-methanol,5-nitro-
    • DTXSID80516119
    • AKOS006355018
    • AKOS032949246
    • 81246-35-7
    • AKOS016005733
    • Inchi: 1S/C4H5N3O3/c8-1-3-4(7(9)10)6-2-5-3/h2,8H,1H2,(H,5,6)
    • InChI Key: GBBKXKSJYULCBY-UHFFFAOYSA-N
    • SMILES: OCC1=C([N+](=O)[O-])NC=N1

Computed Properties

  • Exact Mass: 143.03309103g/mol
  • Monoisotopic Mass: 143.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 94.7Ų

Experimental Properties

  • PSA: 94.73000
  • LogP: 0.33340

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